Cas no 21589-41-3 (4-methoxy-3-methylbutanenitrile)

• Product Name: 4-methoxy-3-methylbutanenitrile
• CAS No: 21589-41-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD29763337
• CID: 4641621
• PubChem ID: 87592747
• Update Time: 2025-06-11

4-methoxy-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-methoxy-3-methyl-
• 4-methoxy-3-methylbutanenitrile

• MDL： MFCD29763337
• Inchi： 1S/C6H11NO/c1-6(3-4-7)5-8-2/h6H,3,5H2,1-2H3
• InChI Key： VRBJWDHAZDMZEG-UHFFFAOYSA-N
• SMILES： C(#N)CC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxy-3-methylbutanenitrile

Research Brief on 4-Methoxy-3-methylbutanenitrile (CAS: 21589-41-3): Recent Advances and Applications

4-Methoxy-3-methylbutanenitrile (CAS: 21589-41-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This nitrile derivative has been the subject of recent studies due to its potential applications in drug synthesis, fragrance formulation, and agrochemical development. The compound's unique structural features, including the methoxy and methyl substituents, contribute to its reactivity and functional versatility, making it a valuable intermediate in organic synthesis.

Recent literature highlights the role of 4-methoxy-3-methylbutanenitrile in the synthesis of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of novel GABA receptor modulators. The research team utilized this compound as a key building block, leveraging its nitrile group for subsequent transformations into pharmacologically active heterocycles. This work underscores the compound's importance in central nervous system drug discovery.

In the agrochemical sector, 4-methoxy-3-methylbutanenitrile has shown promise as an intermediate for novel pesticides. A patent application filed in early 2024 describes its incorporation into pyrethroid-like structures with improved insecticidal activity and reduced environmental persistence. The methoxy group in particular appears to enhance the compounds' selectivity toward target pests while maintaining low mammalian toxicity.

Analytical characterization of 4-methoxy-3-methylbutanenitrile has advanced significantly with the application of modern spectroscopic techniques. Recent work published in Analytical Chemistry employed high-resolution mass spectrometry and multidimensional NMR to establish detailed structural parameters and purity assessment protocols. These developments are crucial for ensuring the compound's quality in pharmaceutical applications where stringent specifications must be met.

From a safety perspective, updated toxicological data for 4-methoxy-3-methylbutanenitrile has become available through recent regulatory filings. The compound demonstrates moderate acute toxicity (LD50 = 1200 mg/kg in rats) but shows no evidence of genotoxicity in standard Ames tests. These findings support its continued use in research and industrial applications with appropriate handling precautions.

Looking forward, the scientific community anticipates expanded applications of 4-methoxy-3-methylbutanenitrile in asymmetric synthesis. Preliminary results from ongoing catalysis research suggest that chiral variants of this compound may serve as valuable intermediates for stereoselective transformations. Researchers are particularly interested in developing enzymatic methods for the resolution of its enantiomers, which could open new avenues in chiral drug synthesis.

In conclusion, 4-methoxy-3-methylbutanenitrile (21589-41-3) remains a compound of substantial research interest across multiple disciplines. Its demonstrated utility in medicinal chemistry, combined with emerging applications in agrochemicals and specialty chemicals, ensures its continued relevance. Future research directions will likely focus on green chemistry approaches to its synthesis and exploration of its potential in novel therapeutic areas.